Cas no 28458-75-5 (2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-)

• Product Name: 2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
• CAS No: 28458-75-5
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 3247329
• PubChem ID: 58324899
• Update Time: 2025-04-21

2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- Chemical and Physical Properties

Names and Identifiers

• 2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
• DTXSID501243127
• SCHEMBL12578141
• N2,N2,N4,N4,5-Pentamethyl-2,4-pyrimidinediamine
• 28458-75-5
• 2,4-bis-(dimethylamino)-5-methylpyrimidine

• Inchi： 1S/C9H16N4/c1-7-6-10-9(13(4)5)11-8(7)12(2)3/h6H,1-5H3
• InChI Key： LXTPSUCTQOHELW-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(C)=CN=C(N=1)N(C)C

Computed Properties

• Exact Mass: 180.137496527Da
• Monoisotopic Mass: 180.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų